Cas no 693285-60-8 ((3-methoxy-2,6-dimethylphenyl)boronic acid)

(3-Methoxy-2,6-dimethylphenyl)boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in synthetic organic chemistry. Its sterically hindered aromatic structure, featuring methoxy and methyl substituents, enhances selectivity in coupling reactions, particularly with challenging substrates. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its utility extends to pharmaceutical intermediates and advanced material synthesis, where precise functionalization is critical. The boronic acid moiety ensures efficient transmetalation, while the electron-donating methoxy group can influence reactivity patterns. This reagent is valued for its reliability in constructing complex molecular architectures with high yields and minimal side products.

(3-methoxy-2,6-dimethylphenyl)boronic acid structure

693285-60-8 structure

Product Name:(3-methoxy-2,6-dimethylphenyl)boronic acid

CAS No:693285-60-8

MF:C₉H₁₃BO₃

MW:180.008723020554

CID:855801

PubChem ID:45091285

Update Time:2025-06-07

(3-methoxy-2,6-dimethylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- Boronic acid, (3-methoxy-2,6-dimethylphenyl)- (9CI)
- (3-methoxy-2,6-dimethylphenyl)boronic acid
- 2,6-dimethyl-3-methoxy benzene boronic acid
- 2,6-dimethyl-3-methoxybenzeneboronic Acid
- 3-METHOXY-2,6-DIMETHYLPHENYLBORONIC ACID
- 693285-60-8
- starbld0000517
- Boronic acid,(3-methoxy-2,6-dimethylphenyl)-(9ci)
- DTXSID10666792
- SY327545
- SCHEMBL62883
- COCNTHHHGVFXOS-UHFFFAOYSA-N
- MFCD18827124
- Inchi： 1S/C9H13BO3/c1-6-4-5-8(13-3)7(2)9(6)10(11)12/h4-5,11-12H,1-3H3
- InChI Key： COCNTHHHGVFXOS-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(C)C(B(O)O)=C1C

Computed Properties

Exact Mass: 179.09939
Monoisotopic Mass: 180.096
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7A^2

Experimental Properties

PSA: 49.69
LogP: -0.00820

(3-methoxy-2,6-dimethylphenyl)boronic acid Pricemore >>

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